19-Methoxycholest-5-en-3β-ol 4-methylbenzenesulfonate
19-Methoxycholest-5-en-3β-ol 4-methylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
1110-53-8
VCID:
VC0073296
InChI:
InChI=1S/C35H54O4S/c1-24(2)8-7-9-26(4)31-16-17-32-30-15-12-27-22-28(39-40(36,37)29-13-10-25(3)11-14-29)18-21-35(27,23-38-6)33(30)19-20-34(31,32)5/h10-14,24,26,28,30-33H,7-9,15-23H2,1-6H3/t26-,28+,30+,31-,32+,33+,34-,35-/m1/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)COC
Molecular Formula:
C35H54O4S
Molecular Weight:
570.9 g/mol
19-Methoxycholest-5-en-3β-ol 4-methylbenzenesulfonate
CAS No.: 1110-53-8
Main Products
VCID: VC0073296
Molecular Formula: C35H54O4S
Molecular Weight: 570.9 g/mol
| CAS No. | 1110-53-8 |
|---|---|
| Product Name | 19-Methoxycholest-5-en-3β-ol 4-methylbenzenesulfonate |
| Molecular Formula | C35H54O4S |
| Molecular Weight | 570.9 g/mol |
| IUPAC Name | [(3S,8S,9S,10S,13R,14S,17R)-10-(methoxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C35H54O4S/c1-24(2)8-7-9-26(4)31-16-17-32-30-15-12-27-22-28(39-40(36,37)29-13-10-25(3)11-14-29)18-21-35(27,23-38-6)33(30)19-20-34(31,32)5/h10-14,24,26,28,30-33H,7-9,15-23H2,1-6H3/t26-,28+,30+,31-,32+,33+,34-,35-/m1/s1 |
| Standard InChIKey | VVJMYDIIEACKKB-GVRISNGGSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)O[C@H]2CC[C@@]3([C@H]4CC[C@]5([C@H]([C@@H]4CC=C3C2)CC[C@@H]5[C@H](C)CCCC(C)C)C)COC |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)COC |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2CCC3(C4CCC5(C(C4CC=C3C2)CCC5C(C)CCCC(C)C)C)COC |
| Synonyms | 19-Methoxycholest-5-en-3β-ol 4-methylbenzenesulfonate |
| PubChem Compound | 22295273 |
| Last Modified | Nov 11 2021 |
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